Cas no 1807241-84-4 (Methyl 6-cyano-2-ethyl-3-methoxybenzoate)
Methyl 6-cyano-2-ethyl-3-methoxybenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 6-cyano-2-ethyl-3-methoxybenzoate
-
- Inchi: 1S/C12H13NO3/c1-4-9-10(15-2)6-5-8(7-13)11(9)12(14)16-3/h5-6H,4H2,1-3H3
- InChI Key: CPMZZCRKBCIOBI-UHFFFAOYSA-N
- SMILES: O(C)C1=CC=C(C#N)C(C(=O)OC)=C1CC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 294
- XLogP3: 2.3
- Topological Polar Surface Area: 59.3
Methyl 6-cyano-2-ethyl-3-methoxybenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010002356-1g |
Methyl 6-cyano-2-ethyl-3-methoxybenzoate |
1807241-84-4 | 97% | 1g |
1,519.80 USD | 2021-07-06 |
Methyl 6-cyano-2-ethyl-3-methoxybenzoate Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on Methyl 6-cyano-2-ethyl-3-methoxybenzoate
Methyl 6-cyano-2-ethyl-3-methoxybenzoate (CAS No. 1807241-84-4): A Comprehensive Overview
Methyl 6-cyano-2-ethyl-3-methoxybenzoate, identified by its CAS number 1807241-84-4, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a benzoate core with cyano, ethyl, and methoxy substituents, has garnered attention due to its structural complexity and potential biological activities. The unique arrangement of these functional groups makes it a valuable intermediate in the development of various therapeutic agents.
The benzoate moiety is a well-known pharmacophore in medicinal chemistry, often contributing to the binding affinity and specificity of drug molecules. In particular, the presence of a cyano group at the 6-position introduces a polar and electron-withdrawing nature, which can influence the compound's solubility and metabolic stability. The ethyl group at the 2-position adds another layer of structural diversity, potentially affecting both the electronic properties and spatial orientation of the molecule. Lastly, the methoxy group at the 3-position provides a hydrophilic interaction point, enhancing solubility in polar environments.
Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of such compounds. Molecular docking studies have been employed to explore the interactions between Methyl 6-cyano-2-ethyl-3-methoxybenzoate and various biological targets. These studies suggest that the compound may exhibit inhibitory effects on certain enzymes and receptors, making it a promising candidate for further investigation in drug discovery.
In addition to its potential pharmacological applications, Methyl 6-cyano-2-ethyl-3-methoxybenzoate has shown promise as a building block in synthetic organic chemistry. The benzoate derivative serves as a versatile scaffold for constructing more complex molecules through various chemical transformations. For instance, nucleophilic substitution reactions can be utilized to introduce additional functional groups at specific positions, thereby tailoring the compound's properties for specific applications.
The synthesis of Methyl 6-cyano-2-ethyl-3-methoxybenzoate involves multi-step organic reactions that highlight the expertise required in fine chemical synthesis. Key steps include condensation reactions to form the benzoate core, followed by selective functionalization to introduce the cyano, ethyl, and methoxy groups. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high regioselectivity and yield.
The compound's stability under various conditions is another critical aspect that has been extensively studied. Thermal analysis techniques such as differential scanning calorimetry (DSC) have been used to determine its melting point and decomposition behavior. These studies indicate that Methyl 6-cyano-2-ethyl-3-methoxybenzoate is stable under ambient conditions but may degrade at elevated temperatures, necessitating careful storage and handling.
Electrochemical properties of Methyl 6-cyano-2-ethyl-3-methoxybenzoate have also been explored, particularly in relation to its potential use in organic electronics. The presence of electron-withdrawing groups like the cyano moiety influences its redox behavior, making it a candidate for applications in organic semiconductors and light-emitting diodes (OLEDs). Research in this area is ongoing, with promising results suggesting its feasibility as an active material in next-generation electronic devices.
The environmental impact of Methyl 6-cyano-2-ethyl-3-methoxybenzoate has also been considered in recent studies. Biodegradability tests have been conducted to assess its persistence in natural ecosystems. While preliminary results suggest moderate biodegradability, further research is needed to fully understand its environmental footprint. Efforts are being made to develop synthetic routes that minimize waste and utilize greener solvents, aligning with sustainable chemistry principles.
In conclusion, Methyl 6-cyano-2-ethyl-3-methoxybenzoate (CAS No. 1807241-84-4) represents a fascinating compound with diverse applications across pharmaceuticals, materials science, and environmental chemistry. Its unique structural features and potential biological activities make it a valuable subject for further research. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a crucial role in advancing scientific knowledge and technological innovation.
1807241-84-4 (Methyl 6-cyano-2-ethyl-3-methoxybenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)